Cas no 476631-21-7 (N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide
• CAS No: 476631-21-7
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6458818
• Update Time: 2025-07-02

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide
• N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-4-isopropoxybenzamide
• Benzamide, N-[4-(2,4-dimethoxyphenyl)-2-thiazolyl]-4-(1-methylethoxy)-

• Inchi： 1S/C21H22N2O4S/c1-13(2)27-15-7-5-14(6-8-15)20(24)23-21-22-18(12-28-21)17-10-9-16(25-3)11-19(17)26-4/h5-13H,1-4H3,(H,22,23,24)
• InChI Key： AUJGZAPDELBHKI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)(=O)C1=CC=C(OC(C)C)C=C1

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• pka: 7.49±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide

N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 476631-21-7 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. This introduction delves into the structural characteristics, potential biological activities, and recent advancements in research that highlight the importance of this compound.

The molecular structure of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide is a complex arrangement of aromatic rings, heterocyclic components, and functional groups. The presence of a thiazole ring at the 1,3-position and a benzamide moiety at the 4-position introduces unique electronic and steric properties that can influence its interactions with biological targets. Specifically, the 2,4-dimethoxyphenyl group enhances lipophilicity while maintaining solubility, making it an attractive candidate for drug-like properties.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The benzamide group is another pharmacophore that has been extensively studied for its role in modulating enzyme activity and receptor binding. The combination of these two structural elements in N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide suggests potential therapeutic applications in various diseases.

One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymes involved in cancer progression. For instance, studies have shown that thiazole derivatives can inhibit kinases and other enzymes that are overexpressed in tumor cells. The propan-2-yloxy group at the 4-position of the benzamide moiety may enhance binding affinity to target proteins by optimizing the orientation and interaction with key residues. This has led to investigations into its efficacy as a lead compound for further drug development.

Furthermore, the dimethoxyphenyl group contributes to the molecule's ability to cross the blood-brain barrier, which is crucial for treating neurological disorders. Recent research has highlighted the importance of lipophilic compounds in penetrating this barrier effectively. The structural features of N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide align well with these requirements, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. These methods not only improve synthetic efficiency but also allow for modifications that can enhance biological activity.

In terms of biological evaluation, preliminary studies have shown that N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide exhibits inhibitory effects on certain enzymes linked to inflammation and cell proliferation. For example, it has demonstrated potential as an inhibitor of COX enzymes (cyclooxygenase), which play a key role in inflammatory responses. Additionally, its interaction with other enzymes such as proteases has been explored for their potential role in cancer therapy.

The compound's mechanism of action is still under investigation, but initial findings suggest that it may interfere with signaling pathways that are critical for cell survival and proliferation. By modulating these pathways, it could potentially induce apoptosis or inhibit tumor growth. Further preclinical studies are needed to elucidate these mechanisms and determine optimal dosing regimens.

The pharmaceutical industry has shown significant interest in developing small molecules like N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide due to their potential therapeutic benefits. Companies are investing heavily in research to identify new drug candidates that can address unmet medical needs. The unique structural features of this compound make it an attractive candidate for further development into a novel therapeutic agent.

One area of particular interest is its potential application in targeted therapy for cancer patients. By selectively inhibiting enzymes or receptors overexpressed in tumor cells while minimizing effects on normal cells, this compound could offer a more personalized approach to cancer treatment. Combination therapies involving multiple targets may also enhance efficacy by addressing different aspects of tumor biology simultaneously.

The use of computational methods such as molecular docking and pharmacokinetic modeling has been instrumental in understanding how this compound interacts with biological targets and behaves within the body. These tools help researchers predict binding affinities, metabolic stability, and distribution profiles before conducting expensive wet-lab experiments.

In conclusion,N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(propan-2-yloxy)benzamide represents a promising lead compound with significant potential for therapeutic applications across multiple disease areas including cancer and neurological disorders. Its unique structural features make it an attractive candidate for further development into novel drugs aimed at treating challenging medical conditions.